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Compound of Interest

Compound Name: Direct Orange 15

Cat. No.: B1584190 Get Quote

A Comparative Analysis of Direct Orange Dyes
in the Paper Industry
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of three common Direct

Orange dyes used in the paper industry: C.I. Direct Orange 26, C.I. Direct Orange 39, and C.I.

Direct Orange 102. The information presented is curated from publicly available data and is

intended to assist researchers and scientists in the selection of appropriate dyes for their

specific paper applications.

Performance Characteristics
The selection of a suitable dye in the papermaking process is critical to achieving the desired

color specifications and ensuring the final product's quality and durability. The following tables

summarize the key performance indicators for Direct Orange 26, Direct Orange 39, and Direct

Orange 102, focusing on their fastness properties and solubility.

Table 1: Fastness Properties of Selected Direct Orange Dyes
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Property
C.I. Direct Orange
26

C.I. Direct Orange
39

C.I. Direct Orange
102

Lightfastness 2-3[1] 6-7[2] 3-4[3]

Washing Fastness 2[1] 4[2] 3-4[3]

Water Fastness

(Fading)
- 3 3[3]

Rubbing Fastness

(Dry)
4[1] - 4[3]

Rubbing Fastness

(Wet)
3[1] - 3[3]

Acid Resistance

(Fading/Stain)
- 4-5 / 4 3-4[3]

Alkali Resistance

(Fading/Stain)
- 4 / 5 3 / 4[3]

Note: Fastness is typically rated on a scale of 1 to 8, where 1 indicates poor fastness and 8

indicates excellent fastness.

Table 2: Physical and Chemical Properties

Property
C.I. Direct Orange
26

C.I. Direct Orange
39

C.I. Direct Orange
102

Molecular Formula
C₃₃H₂₂N₆Na₂O₉S₂[1]

[4]
- C₃₄H₂₁N₆Na₃O₁₁S₂[3]

Appearance Bright red powder[1] Orange powder[5]
Bright red or red-light

orange powder[3]

Solubility in Water 10 g/L at 80 °C[1][4] 50 g/L at 60 °C[6] -
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The following are detailed methodologies for key experiments to evaluate the performance of

Direct Orange dyes on paper. These protocols are based on established industry standards

and scientific practices.

Paper Dyeing Protocol
Objective: To prepare uniformly dyed paper samples for subsequent performance testing.

Materials:

Pulp slurry (of desired composition)

Direct Orange dye solution (of known concentration)

Beaker, graduated cylinders, and magnetic stirrer

Papermaking mold or handsheet former

Press and dryer

Procedure:

Prepare a stock solution of the Direct Orange dye by dissolving a known weight of the dye

powder in deionized water.

Disperse a known quantity of pulp slurry in a beaker with a specific volume of water to

achieve a target consistency.

While stirring, add a calculated volume of the dye stock solution to the pulp slurry to achieve

the desired shade depth.

Continue stirring for a specified period (e.g., 15-30 minutes) to ensure uniform dye

adsorption onto the cellulose fibers.

Form a handsheet from the dyed pulp slurry using a standard papermaking mold.

Press the handsheet to remove excess water and then dry it under controlled conditions to a

final moisture content.
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Condition the dyed paper samples at a standard temperature and humidity before testing.

Lightfastness Testing
Objective: To assess the resistance of the dyed paper to fading upon exposure to light.

Apparatus:

Xenon-arc lamp apparatus (as specified in ISO 105-B02 or AATCC Test Method 16.3)

Blue Wool Standards (for rating)

Procedure:

Cut a specimen from the dyed paper sample.

Mount the specimen in the xenon-arc apparatus.

Simultaneously, expose a set of Blue Wool Standards.

Expose the samples to the light source for a predetermined duration or until a specified

change in color is observed in the Blue Wool Standards.

Evaluate the change in color of the dyed paper specimen against the Blue Wool Standards

to assign a lightfastness rating from 1 (poor) to 8 (excellent).

Bleed Resistance (Water Fastness) Test
Objective: To determine the tendency of the dye to migrate from the paper when in contact with

water.

Materials:

Dyed paper specimen

Undyed white blotter paper

Distilled water
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Glass plates and weights

Procedure:

Cut a piece of the dyed paper and place it between two pieces of wet, undyed white blotter

paper.

Place the composite sample between two glass plates and apply a standard pressure using

a weight.

Leave the setup for a specified time (e.g., 24 hours) at room temperature.

Separate the papers and allow them to air dry.

Assess the degree of staining on the white blotter paper using a standard grayscale for

staining (e.g., ISO 105-A03).

Color Strength Measurement
Objective: To quantify the color intensity of the dyed paper.

Apparatus:

Spectrophotometer with integrating sphere

Procedure:

Calibrate the spectrophotometer according to the manufacturer's instructions.

Measure the reflectance of the dyed paper sample at various wavelengths across the visible

spectrum.

Calculate the Kubelka-Munk value (K/S) from the reflectance data. The K/S value is directly

proportional to the concentration of the colorant on the substrate and is a measure of color

strength.[7][8]

The wavelength of maximum absorption (λmax) for the dye should be used for comparing

the color strength of different samples.
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Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the comparative study of Direct

Orange dyes in the paper industry.

Sample Preparation

Performance Testing

Data Analysis & Comparison
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Paper Dyeing Process
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Dyed Paper (DO26)Dyed Paper (DO39) Dyed Paper (DO102)
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Caption: Experimental workflow for comparative dye study.
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The signaling pathway for dye selection involves considering the desired end-product

properties and matching them with the performance characteristics of the available dyes.

Input Requirements
Decision Factors

Dye Selection

Paper Product
Requirements

High Lightfastness
Needed?

High Wash/Bleed
Resistance Needed?

No

Select
Direct Orange 39

Yes

High Color
Strength Needed?

No

Consider
Direct Orange 102

Yes

Yes

Select
Direct Orange 26
(Cost-effective)

No
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Caption: Decision pathway for Direct Orange dye selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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